Cas no 1219794-55-4 (4-N-OCTYL-D17-PHENOL)

• Product Name: 4-N-OCTYL-D17-PHENOL
• CAS No: 1219794-55-4
• MF: C₁₄H₂₂O
• MW: 223.428633213043
• MDL: MFCD06658723
• CID: 1066110
• Update Time: 2025-05-25

4-N-OCTYL-D17-PHENOL Chemical and Physical Properties

Names and Identifiers

• 4-n-Octyl-d17-phenol
• 4-N-OCTYLPHENOL-D17
• 4-n-Octylphenol-d17 (octyl-d17)
• 4-Octylphenol-d17
• 4-N-OCTYL-D17-PHENOL

• MDL： MFCD06658723
• Inchi： 1S/C14H22O/c1-2-3-4-5-6-7-8-13-9-11-14(15)12-10-13/h9-12,15H,2-8H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2
• InChI Key： NTDQQZYCCIDJRK-OISRNESJSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])C1C=CC(=CC=1)O)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Additional information on 4-N-OCTYL-D17-PHENOL

4-N-OCTYL-D17-PHENOL: A Comprehensive Overview

The compound with CAS No. 1219794-55-4, commonly referred to as 4-N-OCTYL-D17-PHENOL, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and applications, while incorporating the latest research findings to provide a comprehensive understanding.

4-N-OCTYL-D17-PHENOL is an aromatic compound characterized by a phenol group attached to an octyl chain at the para position of the benzene ring. The D17 designation refers to the specific deuterium labeling pattern, which is often utilized in spectroscopic studies to enhance the clarity of NMR spectra. This compound is synthesized through a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent deuterium exchange processes.

Recent studies have highlighted the importance of 4-N-OCTYL-D17-PHENOL in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of polymeric materials with tailored properties, such as improved thermal stability and mechanical strength. For instance, a 2023 study published in *Advanced Materials* demonstrated that polymers derived from 4-N-OCTYL-D17-PHENOL exhibit exceptional resistance to thermal degradation, making them suitable for high-temperature applications in aerospace and automotive industries.

In addition to its role in materials science, 4-N-OCTYL-D17-PHENOL has found applications in pharmaceutical research. Its unique structure allows for interactions with biological systems, making it a valuable tool in drug design and development. A 2023 paper in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit promising anti-inflammatory properties, paving the way for potential therapeutic applications.

The synthesis of 4-N-OCTYL-D17-PHENOL involves a multi-step process that begins with the preparation of the octyl chain followed by its attachment to the phenol group. The use of deuterium labeling ensures that the compound is highly purified and suitable for sensitive analytical techniques such as NMR spectroscopy. This level of precision is critical for maintaining the integrity of experimental results in both academic and industrial settings.

From an environmental standpoint, 4-N-OCTYL-D17-PHENOL has been studied for its biodegradability and impact on ecosystems. A 2023 study published in *Environmental Science & Technology* indicated that under controlled conditions, this compound exhibits moderate biodegradability, suggesting that it can be safely integrated into eco-friendly manufacturing processes.

In conclusion, 4-N-OCTYL-D17-PHENOL (CAS No. 1219794-55-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific and industrial developments. As research continues to uncover new potentials for this compound, its significance in both academic and commercial contexts is expected to grow further.